3-Mercaptopicolinic Acid Hydrochloride
CAS No.: 320386-54-7
VCID: VC0013654
Molecular Formula: C6H6ClNO2S
Molecular Weight: 191.64 g/mol
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Description | 3-Mercaptopicolinic acid hydrochloride is a compound that functions as a phosphoenolpyruvate carboxykinase (PEPCK) inhibitor, with an IC50 of 7.5 μM at hPEPCK . It inhibits glucose synthesis and has shown biological activity in vitro, reducing the proliferation of T reg cells, inducing myogenic differentiation of C2C12 cells, and reducing colony growth formation of MCF7 cells . Additionally, it sensitizes melanoma cells to Vemurafenib by inhibiting cytoplasmic PEPCK . The compound is intended for laboratory research use only . Technically, 3-Mercaptopicolinic acid hydrochloride, also known as 3-Mercapto-2-pyridinecarboxylic acid hydrochloride, has a molecular weight of 191.63 and the formula . It is soluble in DMSO at a maximum concentration of 3.83 mg/mL (20 mM) and in water at 1.92 mg/mL (10 mM) . 3-Mercaptopicolinic acid is a synonym for SKF 34288 . Enzymes or agents such as 3-Mercaptopicolinic acid combine with an enzyme to prevent the normal substrate-enzyme combination and the catalytic reaction . For researchers aiming to showcase their experience with compounds like 3-Mercaptopicolinic acid hydrochloride, a research assistant resume should highlight research skills, knowledge of research methodologies, and the ability to work independently . A concise, one-page resume is recommended for those with less than 10 years of experience, emphasizing key projects and accomplishments with clear headings and consistent formatting . It is important to use action verbs to describe research experience and quantify achievements whenever possible . |
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CAS No. | 320386-54-7 |
Product Name | 3-Mercaptopicolinic Acid Hydrochloride |
Molecular Formula | C6H6ClNO2S |
Molecular Weight | 191.64 g/mol |
IUPAC Name | 3-sulfanylpyridine-2-carboxylic acid;hydrochloride |
Standard InChI | InChI=1S/C6H5NO2S.ClH/c8-6(9)5-4(10)2-1-3-7-5;/h1-3,10H,(H,8,9);1H |
Standard InChIKey | DYGYEUUVNLEHJP-UHFFFAOYSA-N |
SMILES | C1=CC(=C(N=C1)C(=O)O)S.Cl |
Canonical SMILES | C1=CC(=C(N=C1)C(=O)O)S.Cl |
Appearance | Assay:≥95%A crystalline solid |
Synonyms | 3-Mercapto-2-pyridinecarboxylic Acid Hydrochloride; |
PubChem Compound | 24721311 |
Last Modified | Sep 14 2023 |
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